Cas no 2229423-50-9 (2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine
• CAS No: 2229423-50-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6243015
• PubChem ID: 165674386
• Update Time: 2025-11-01

2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine
• 2229423-50-9
• EN300-1728098
• [2-(2,6-dimethylphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C12H19N/c1-9-7-6-8-10(2)11(9)12(3,4)13-5/h6-8,13H,1-5H3
• InChI Key： NJASUGQMIBHMRX-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine (CAS No. 2229423-50-9)

In the realm of organic chemistry and pharmaceutical research, 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine (CAS No. 2229423-50-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its tertiary amine functionality and aromatic dimethylphenyl moiety, serves as a pivotal intermediate in synthetic pathways and drug discovery. Researchers and industry professionals frequently seek information on its synthesis methods, physicochemical properties, and bioactivity profiles, making it a subject of growing interest in academic and commercial circles.

The molecular structure of 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine features a propan-2-yl group attached to a methylamine substituent, further linked to a 2,6-dimethylphenyl ring. This arrangement imparts distinct steric and electronic effects, which are critical for its reactivity and interactions in biological systems. Recent studies highlight its relevance in central nervous system (CNS) targeting compounds, aligning with the surge in demand for neuropharmacological agents. Users often search for terms like "CAS 2229423-50-9 solubility" or "amine derivatives in drug design," reflecting the compound's interdisciplinary appeal.

From a synthetic perspective, 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine can be prepared via reductive amination or nucleophilic substitution reactions, leveraging precursors such as 2,6-dimethylacetophenone. Optimizing yield and purity remains a focal point, with techniques like column chromatography and HPLC analysis being commonly employed. The compound's logP value and pKa are frequently queried, as these parameters dictate its absorption and distribution in pharmacokinetic studies. Additionally, its stability under varying pH conditions is a recurring topic in forums and research papers.

Beyond its chemical attributes, 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine intersects with contemporary trends such as green chemistry and sustainable synthesis. Environmental concerns have spurred interest in catalysis and solvent-free reactions for its production, resonating with global efforts to reduce carbon footprints. Queries like "eco-friendly amine synthesis" or "CAS 2229423-50-9 biodegradability" underscore this shift. Furthermore, the compound's potential role in personalized medicine and precision therapeutics aligns with the rise of AI-driven drug discovery, a hot topic in 2024.

In analytical applications, 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine is often characterized using NMR spectroscopy, mass spectrometry, and IR spectroscopy. Its spectral data is meticulously documented to ensure reproducibility, a priority for laboratories adhering to Good Laboratory Practices (GLP). The compound's compatibility with high-throughput screening (HTS) platforms also makes it a candidate for drug candidate libraries, addressing the demand for diverse chemical space exploration.

To conclude, 2-(2,6-dimethylphenyl)propan-2-yl(methyl)amine (CAS No. 2229423-50-9) exemplifies the synergy between structural complexity and functional versatility. Its relevance spans medicinal chemistry, material science, and environmental sustainability, making it a compound of enduring interest. As research progresses, its applications in next-generation therapeutics and smart materials are poised to expand, solidifying its position in the scientific lexicon.